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How to purify 4-Chloro-3-sulfamoylbenzoic acid

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Chloro-3-sulfamoylbenzoic acid

CAS No.: 1205-30-7

Cat. No.: S591199

Chemical Data Reference

The table below summarizes the fundamental identifiers and physical characteristics of 4-Chlore-3-

sulfamoylbenzoic acid from commercial and research sources.

Property Value | Description

CAS Number 1205-30-7 [1] [2] [3]

Molecular Formula C7HeCINOa4S [1] [2] [3]

Molecular Weight 235.64 g/mol [1] [2]

Melting Point 256-258 °C (lit.) [1], 261 °C (lit.) [2]

Appearance White to almost white powder to crystal [2]

Purity >98.0% (HPLC) [2]

Storage Room temperature (recommended in a cool, dark place, <15°C) [2]

Suggested Purification Strategies
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In the absence of a direct protocol, the following generalized strategies for similar organic compounds can

serve as a starting point. You will need to optimize conditions based on empirical observation.

¢ Recrystallization: This is the most common method for purifying solid organic compounds.
Screening different solvent systems is crucial. A typical approach involves dissolving the crude
compound in a minimal volume of a heated solvent (e.g., ethanol, ethyl acetate, or a mixture like
water-ethanol) and allowing it to cool slowly for crystal formation. The high melting point suggests
limited solubility in many solvents at room temperature [1] [2].

e Acid-Base Wash: This method is suitable for compounds with ionizable functional groups. The
carboxylic acid group can be deprotonated with a dilute base (e.g., sodium bicarbonate) to form a
water-soluble salt, separating it from neutral impurities. The pure compound can then be regenerated
by re-acidification of the aqueous phase [4].

¢ Hot Filtration: Following dissolution in a hot solvent, perform a hot filtration to remove any insoluble
impurities or decolorizing charcoal before proceeding with recrystallization.

¢ Analytical Monitoring: Use Thin-Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC) to monitor the purification process and assess the purity of the final product

[2] [5].

The following workflow outlines a logical approach to method development for purifying this compound:
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Analytical Characterization for Purity Confirmation

After purification, confirm the identity and purity of your compound using the following techniques, as

referenced in the literature.
e Melting Point (mp): Determine and compare the melting point to the reported range of 256-261 °C

[1] [2]. A sharp melting point within this range indicates high purity.
e Spectroscopic Analysis:
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o FT-IR Spectroscopy: Can confirm the presence of characteristic functional groups, such as the
O-H stretch of the carboxylic acid, the S=0 stretches of the sulfonamide, and the C=0 stretch
[6].

o NMR Spectroscopy (1H, 13C): Provides definitive structural confirmation by analyzing the
hydrogen and carbon environments in the molecule [6].

e Chromatographic Purity:

o High-Performance Liquid Chromatography (HPLC): Use to quantify purity. The commercial
standard is specified at >98.0 area% [2]. Methods for similar sulfonamide compounds often use
reverse-phase columns with mobile phases containing acetonitrile/water and acid modifiers like
phosphoric or formic acid [5].

Safety and Handling

Please note the following safety information from the supplier's Safety Data Sheet (SDS):

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation) [2].
e Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a dust mask
(type N95 recommended) [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b591199#how-to-purify-4-

chloro-3-sulfamoylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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